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Compound of Interest

Compound Name: 2,3-Dihydroxypropyl methacrylate

Cat. No.: B035601

Introduction

2,3-Dihydroxypropyl methacrylate (DHPMA), also known as glyceryl monomethacrylate, is a
versatile bifunctional monomer that has garnered significant attention in the fields of polymer
chemistry, biomaterials, and drug development.[1][2][3] Its molecular structure is distinguished
by the presence of a polymerizable methacrylate group and two hydrophilic hydroxyl groups.[1]
[2] This unigue combination allows for the creation of polymers with tailored properties such as
high hydrophilicity, biocompatibility, and the capacity for further chemical modification or cross-
linking.[1][2] This guide provides an in-depth overview of DHPMA, focusing on its chemical
properties, synthesis, experimental protocols, and applications relevant to researchers and
drug development professionals.

Core Properties and Data

DHPMA's utility stems from its distinct chemical and physical properties. It is a specific isomer
of glycerol monomethacrylate, where the methacrylate group is attached to one of the primary
hydroxyl groups of glycerol.[1] This structure is fundamental to its role in forming hydrophilic
and cross-linked polymer networks.[1]

Table 1: Physicochemical Properties of 2,3-Dihydroxypropyl Methacrylate
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Property

Value

Molecular Weight

160.17 g/mol [1][4][5][6]

Molecular Formula

C7H1204[1][4][5][6]

CAS Number 5919-74-4[1][4][5]

IUPAC Name 2,3-dihydroxypropyl 2-methylprop-2-enoate[4][7]
Glyceryl methacrylate, Glycerol

Synonyms
monomethacrylate, GMMA[4][7][8]

Density 1.161 g/cm3[8]

Boiling Point 140°C at 0.6 mm Hg[6][8]

Flash Point 127.3 °C[8]

Water Solubility

100 g/L at 25°C[8]

Hydrogen Bond Donor Count

2[4]

Appearance

Colorless to light yellow oily liquid[9][10]

Synthesis Methodologies

High-purity DHPMA is crucial for research, especially in biomedical applications. The most

common synthesis strategies involve the ring-opening of a precursor or the deprotection of a

protected diol to ensure the correct isomer is formed.

Logical Relationship: DHPMA Structure to Function

The dual functionality of DHPMA is key to its utility. The methacrylate group enables

polymerization, while the two hydroxyl groups impart hydrophilicity and provide sites for cross-

linking.
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Caption: Relationship between DHPMA's functional groups and its applications.

Experimental Protocols

Detailed methodologies are essential for reproducing research and developing new materials.
Below are protocols for the synthesis of DHPMA and its subsequent polymerization into a

hydrogel.

Protocol 1: Synthesis of DHPMA via Acid-Catalyzed
Hydrolysis

This method involves the protection of glycerol, reaction with methacryloyl chloride, and
subsequent deprotection to yield high-purity DHPMA.[4]
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Start Materials:
Glycerol, Acetone,
Methacryloyl Chloride

Step 1: Protection
React Glycerol with Acetone
to form 1,2-Isopropylidene Glycerol (IPG)

i

Step 2: Esterification
React IPG with Methacryloyl Chloride
in Chloroform with Triethylamine

i

Step 3: Purification
Filter triethylamine salts.
Wash with distilled water

Yields intermediate

Step 4: Deprotection
Acid-catalyzed hydrolysis of the
protected monomer using dilute HCI

i

Step 5: Final Purification
Vacuum distill crude product to
obtain pure DHPMA monomer

QC Check:
1H NMR, HPLC

Final Product:
Pure DHPMA

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of DHPMA.
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Methodology:

Protection: 1,2-Isopropylidene glycerol (IPG) is first synthesized by reacting glycerol with
acetone in the presence of a catalytic amount of acid. This protects the adjacent hydroxyl
groups.[4]

Esterification: The IPG is dissolved in chloroform under a nitrogen atmosphere. Methacryloyl
chloride is added dropwise to the solution in an ice-water bath. Triethylamine is used to
neutralize the HCI byproduct.[4]

Purification of Intermediate: The resulting triethylamine salts are removed by filtration. The
organic mixture is then washed several times with distilled water to remove impurities.[4]

Deprotection: The ketal protecting group is removed via acid-catalyzed hydrolysis. The
protected monomer is treated with a dilute acid, such as hydrochloric acid, in a solvent like
aqueous tetrahydrofuran, to regenerate the 2,3-dihydroxypropyl functionality.[1]

Final Purification: The final crude product is purified by vacuum distillation to yield pure 2,3-
Dihydroxypropyl methacrylate.[3][4]

Purity Assessment: The purity and chemical structure of the final DHPMA monomer are
confirmed using analytical techniques such as High-Performance Liquid Chromatography
(HPLC) and Nuclear Magnetic Resonance (*H NMR) spectroscopy.[1][3]

Protocol 2: Synthesis of a DHPMA-based Hydrogel for
Drug Delivery

This protocol describes the free radical copolymerization of DHPMA with a comonomer, such

as N-isopropylacrylamide (NIPAm), to form a thermo-responsive hydrogel suitable for

controlled drug release studies.[3]
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Start Materials:
Purified DHPMA, NIPAm,
Initiator (e.g., AIBN), Solvent

'

Step 1: Preparation
Dissolve monomers (DHPMA, NIPAm)
and initiator in solvent (e.g., dioxane)

i

Step 2: Polymerization
Degas solution. Heat mixture under
N2 atmosphere to initiate free
radical polymerization

Polymer forms

Step 3: Precipitation & Washing
Precipitate the resulting copolymer in a
non-solvent (e.g., diethyl ether).
Wash repeatedly

i

Step 4: Drying
Dry the purified copolymer
under vacuum

Polymer Charpacterization
1H NMR: GPC: DSC:
Confirm Copolymer [<@&— | Determine Molecular | ~#>| Measure Glass
Composition Weight & PDI Transition Temp.

Final Product:

P(NIPAm-co-DHPMA)
Hydrogel

Click to download full resolution via product page

Caption: Workflow for copolymer hydrogel synthesis and characterization.
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Methodology:

e Preparation: Purified DHPMA and N-isopropylacrylamide (NIPAm) monomers are dissolved
in a suitable solvent, such as water-dioxane solutions.[3][4] A free-radical initiator (e.g.,
AIBN) is added to the mixture.

e Polymerization: The solution is subjected to several freeze-pump-thaw cycles to remove
oxygen. The reaction is then heated to the desired temperature (e.g., 60-70°C) under a
nitrogen atmosphere to initiate polymerization.[3] The reaction is allowed to proceed for a
specified time.

 Purification: The resulting copolymer, P(NIPAm-co-DHPMA), is isolated by precipitation into
a non-solvent like cold diethyl ether. The precipitate is then re-dissolved and re-precipitated
multiple times to remove unreacted monomers and initiator fragments.

e Drying: The purified polymer is dried in a vacuum oven until a constant weight is achieved.

o Characterization: The final copolymer is characterized to confirm its structure and properties.
'H NMR is used to determine the copolymer composition.[3] Gel Permeation
Chromatography (GPC) is used to determine the molecular weight and polydispersity index
(PDI). Differential Scanning Calorimetry (DSC) can be used to measure the glass transition
temperature (Tg) of the hydrogel.[11]

Applications in Research and Drug Development

The unique properties of DHPMA-based polymers make them highly valuable in the biomedical
and pharmaceutical sectors.[12]

e Drug Delivery Systems: The hydrophilic nature of DHPMA polymers allows for the creation of
hydrogel matrices that can encapsulate therapeutic agents. These hydrogels enable the
controlled and sustained release of drugs.[1][2] Copolymers can be designed to be stimuli-
responsive (e.g., to temperature), providing a mechanism for targeted drug delivery.[3]

o Tissue Engineering: DHPMA-based polymers can be fabricated into three-dimensional
scaffolds. These scaffolds mimic the extracellular matrix, providing a supportive environment
for cell adhesion, growth, and tissue regeneration.[1][3]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.mdpi.com/1996-1944/18/7/1614
https://www.alfa-chemistry.com/glycerol-monomethacrylate-mixture-of-isomers-cas-5919-74-4-item-283272.htm
https://www.mdpi.com/1996-1944/18/7/1614
https://www.mdpi.com/1996-1944/18/7/1614
https://www.researchgate.net/publication/222423266_23-Dihydroxypropyl_methacrylate_and_2-hydroxyethyl_methacrylate_hydrogels_Gel_structure_and_transport_properties
https://www.datainsightsmarket.com/reports/23-dihydroxypropyl-methacrylate-1137513
https://www.benchchem.com/product/b035601
https://nmpharmtech.com/other-products/23-dihydroxypropyl-methacrylate/
https://www.mdpi.com/1996-1944/18/7/1614
https://www.benchchem.com/product/b035601
https://www.mdpi.com/1996-1944/18/7/1614
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Biocompatible Coatings: Medical devices such as catheters and biosensors can be coated
with DHPMA-based polymers. The hydrophilic surface reduces protein adhesion and
thrombosis, improving the biocompatibility and safety of the device.[2][3]

o Contact Lenses: DHPMA is a key component in the manufacturing of soft contact lenses. Its
hydrophilicity contributes to high water content, which is essential for comfort and oxygen
permeability to the cornea.[2][3][10]

o Dental Materials: In dentistry, DHPMA is used in the formulation of dental composites,
adhesives, and resins. It enhances adhesion and contributes to the durability and
biocompatibility of the final material.[1][9][10]

Conclusion

2,3-Dihydroxypropyl methacrylate is a monomer of significant importance for creating
advanced polymeric materials. Its dual functionality provides a straightforward path to
synthesizing hydrophilic, biocompatible, and cross-linkable polymers. For researchers and
professionals in drug development and biomaterials, DHPMA offers a versatile platform for
designing innovative solutions for controlled drug release, tissue regeneration, and enhancing
the safety and efficacy of medical devices. The detailed protocols and data provided in this
guide serve as a foundational resource for leveraging the potential of DHPMA in scientific and
industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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